Gabapentin-d4

Specification

• CAS No.: 1185039-20-6
• Molecular Formula: C9H17NO2
• Molecular Weight: 175.26 g/mol
• IUPAC Name: 2-[1-[amino(dideuterio)methyl]cyclohexyl]-2,2-dideuterioacetic acid
• Standard InChI: InChI=1S/C9H17NO2/c10-7-9(6-8(11)12)4-2-1-3-5-9/h1-7,10H2,(H,11,12)/i6D2,7D2
• Standard InChI Key: UGJMXCAKCUNAIE-KXGHAPEVSA-N
• Isomeric SMILES: [2H]C([2H])(C(=O)O)C1(CCCCC1)C([2H])([2H])N
• SMILES: C1CCC(CC1)(CC(=O)O)CN
• Canonical SMILES: C1CCC(CC1)(CC(=O)O)CN
• Appearance: White to Off-White Solid
• Melting Point: 154-180˚C

Introduction

Chemical Properties and Structure

Gabapentin-D4 is a deuterium-labeled version of gabapentin, where four hydrogen atoms are replaced with deuterium atoms. The full chemical name is 2-[1-(aminomethyl-D2)cyclohexyl]acetic-D2 acid, indicating the specific positions where deuterium substitution occurs. The molecular formula is C9H13D4NO2 with a molecular weight of 175.26.

Physical Characteristics

Gabapentin-D4 appears as a white to off-white crystalline powder with a melting point of 158 ± 3°C. The compound demonstrates high purity with HPLC purity exceeding 98.5% and water content less than 1%. The isotopic enrichment is characterized by D0/D4 < 1%, indicating high deuterium incorporation. These specifications are summarized in the following table:

Property	Value
Full chemical name	2-[1-(aminomethyl-D2)cyclohexyl]acetic-D2 acid
Formula	C9H13D4NO2
Molecular weight	175.26
CAS Number	1185039-20-6
Appearance	White to off-white crystalline powder
Melting point [Celsius]	158 ± 3
HPLC purity [%]	> 98.5
Water content [%]	< 1
Isotopic enrichment [%]	D0/D4 < 1

Applications in Analytical Chemistry

Role as Internal Standard

Gabapentin-D4 serves a crucial role as an internal standard in analytical chemistry, particularly in liquid chromatography-mass spectrometry (LC-MS/MS) methods for quantifying gabapentin in biological samples. The deuterated form provides advantages over non-deuterated internal standards due to its nearly identical chemical properties to the analyte of interest while maintaining a distinct mass.

Bioanalytical Method Development

The use of deuterated internal standards like Gabapentin-D4 represents a significant advancement in bioanalytical method development. In LC-MS/MS analysis, these compounds compensate for variability in sample preparation, ionization efficiency, and instrument response, leading to more accurate and precise quantification. The nearly identical chemical behavior ensures that both the analyte and internal standard are affected similarly by matrix effects, extraction recovery, and chromatographic conditions.

Research Applications and Method Validation

LC-MS/MS Method Development

A significant advantage of Gabapentin-D4 is its application in LC-MS/MS method development for gabapentin quantification in biological samples. Research has shown that LC-MS/MS methods employing Gabapentin-D4 as an internal standard can achieve high sensitivity, specificity, and reliability.

Recovery and Performance

Studies evaluating the performance of Gabapentin-D4 as an internal standard have reported favorable results. The mean recovery of Gabapentin-D4 in one analytical method was determined to be 77.49%. This relatively high recovery rate contributes to the accuracy and precision of gabapentin quantification in complex biological matrices such as human plasma.

Method Validation Parameters

Validated LC-MS/MS methods utilizing Gabapentin-D4 have demonstrated favorable analytical parameters:

• Precision and accuracy: Within-batch precision ranges from 1.64% to 5.70%, with accuracy between 94.97% and 104.44%.

• Linearity: Correlation coefficients greater than 0.99 in the concentration range of 51.356 ng/mL to 8217.008 ng/mL.

• Run time: Methods utilizing Gabapentin-D4 as an internal standard have achieved run times as short as 2 minutes, allowing for high-throughput analysis.

Comparison with Other Deuterated Gabapentin Variants

Gabapentin-D4 vs. Gabapentin-D10

While Gabapentin-D4 contains four deuterium atoms, other deuterated variants such as Gabapentin-D10 have also been developed for use as internal standards in analytical methods. Gabapentin-D10 has been utilized in methods for the simultaneous determination of gabapentin and other drugs, such as buprenorphine, in human serum.

Selection Criteria for Deuterated Internal Standards

The choice between Gabapentin-D4 and other deuterated variants depends on several factors, including:

• Availability and cost

• Mass spectrometric behavior and fragmentation patterns

• Stability characteristics

• Potential for isotope exchange under analytical conditions

• Required mass difference from the analyte for adequate resolution in mass spectrometry

Analytical Method Advantages

Sensitivity and Selectivity

Methods employing Gabapentin-D4 as an internal standard demonstrate enhanced sensitivity and selectivity for gabapentin quantification. The use of a deuterated analog provides a significant advantage in tandem mass spectrometry due to the inherent selectivity of this technique. This allows for the accurate quantification of gabapentin even in complex biological matrices containing numerous potentially interfering compounds.

Sample Volume Requirements

An important practical advantage of LC-MS/MS methods using Gabapentin-D4 is the reduced sample volume requirement. Some validated methods require as little as 0.250 mL of plasma for each determination of gabapentin, significantly reducing the stress to volunteers or patients in clinical studies.